Cas no 896031-34-8 (2,5-dichloro-N-{5-({(2-chlorophenyl)methylcarbamoyl}methyl)sulfanyl-1,3,4-thiadiazol-2-yl}benzamide)

• Product Name: 2,5-dichloro-N-{5-({(2-chlorophenyl)methylcarbamoyl}methyl)sulfanyl-1,3,4-thiadiazol-2-yl}benzamide
• CAS No: 896031-34-8
• MF: C₁₈H₁₃Cl₃N₄O₂S₂
• MW: 487.810417890549
• CID: 6590024
• PubChem ID: 18561295
• Update Time: 2025-07-23

2,5-dichloro-N-{5-({(2-chlorophenyl)methylcarbamoyl}methyl)sulfanyl-1,3,4-thiadiazol-2-yl}benzamide Chemical and Physical Properties

Names and Identifiers

• 2,5-dichloro-N-{5-({(2-chlorophenyl)methylcarbamoyl}methyl)sulfanyl-1,3,4-thiadiazol-2-yl}benzamide
• 2,5-dichloro-N-[5-[2-[(2-chlorophenyl)methylamino]-2-oxoethyl]sulfanyl-1,3,4-thiadiazol-2-yl]benzamide
• 2,5-dichloro-N-(5-((2-((2-chlorobenzyl)amino)-2-oxoethyl)thio)-1,3,4-thiadiazol-2-yl)benzamide
• 896031-34-8
• F1838-3325
• 2,5-dichloro-N-{5-[({[(2-chlorophenyl)methyl]carbamoyl}methyl)sulfanyl]-1,3,4-thiadiazol-2-yl}benzamide
• AKOS024613453
• Benzamide, 2,5-dichloro-N-[5-[[2-[[(2-chlorophenyl)methyl]amino]-2-oxoethyl]thio]-1,3,4-thiadiazol-2-yl]-

• Inchi： 1S/C18H13Cl3N4O2S2/c19-11-5-6-14(21)12(7-11)16(27)23-17-24-25-18(29-17)28-9-15(26)22-8-10-3-1-2-4-13(10)20/h1-7H,8-9H2,(H,22,26)(H,23,24,27)
• InChI Key： KQRUDHLSEDAHSF-UHFFFAOYSA-N
• SMILES： C(NC1=NN=C(SCC(NCC2=CC=CC=C2Cl)=O)S1)(=O)C1=CC(Cl)=CC=C1Cl

Computed Properties

• Exact Mass: 485.954551g/mol
• Monoisotopic Mass: 485.954551g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 29
• Rotatable Bond Count: 7
• Complexity: 577
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.1
• Topological Polar Surface Area: 138Ų

Experimental Properties

• Density: 1.59±0.1 g/cm3(Predicted)
• pka: 6.38±0.50(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Halobenzoic acids and derivatives

Additional information on 2,5-dichloro-N-{5-({(2-chlorophenyl)methylcarbamoyl}methyl)sulfanyl-1,3,4-thiadiazol-2-yl}benzamide

Professional Introduction to Compound with CAS No. 896031-34-8 and Product Name: 2,5-dichloro-N-{5-({(2-chlorophenyl)methylcarbamoyl}methyl)sulfanyl-1,3,4-thiadiazol-2-yl}benzamide

Compound with the CAS number 896031-34-8 and the product name 2,5-dichloro-N-{5-({(2-chlorophenyl)methylcarbamoyl}methyl)sulfanyl-1,3,4-thiadiazol-2-yl}benzamide represents a significant advancement in the field of pharmaceutical chemistry. This compound belongs to a class of heterocyclic derivatives that have garnered considerable attention due to their diverse biological activities and potential therapeutic applications. The molecular structure of this compound incorporates several key functional groups, including chloro substituents, a carbamoyl group, and a sulfanyl moiety, which contribute to its unique chemical properties and reactivity.

The 2,5-dichloro-N-{5-({(2-chlorophenyl)methylcarbamoyl}methyl)sulfanyl-1,3,4-thiadiazol-2-yl}benzamide molecule is characterized by its complex heterocyclic core, which is derived from 1,3,4-thiadiazole. This core structure is well-known for its ability to interact with various biological targets, making it a valuable scaffold for drug discovery. The presence of multiple substituents such as chloro and sulfanyl groups enhances the compound's ability to modulate biological pathways by influencing enzyme activity and receptor binding.

In recent years, there has been growing interest in the development of novel therapeutic agents that target inflammation and immune response. The 1,3,4-thiadiazole moiety in this compound has been extensively studied for its anti-inflammatory properties. Research has demonstrated that thiadiazole derivatives can inhibit the production of pro-inflammatory cytokines such as tumor necrosis factor-alpha (TNF-α) and interleukin-6 (IL-6). Furthermore, the carbamoyl group and methylsulfanyl moiety contribute to the compound's ability to interact with specific enzymes involved in inflammatory pathways.

One of the most compelling aspects of this compound is its potential as an antiviral agent. The structural features of 2,5-dichloro-N-{5-({(2-chlorophenyl)methylcarbamoyl}methyl)sulfanyl-1,3,4-thiadiazol-2-yl}benzamide have been shown to disrupt viral replication by inhibiting key enzymes required for viral polymerization and assembly. Preliminary studies have indicated that this compound exhibits significant activity against a range of viruses, including those responsible for respiratory infections and hepatitis. The chloro substituents play a crucial role in enhancing the compound's binding affinity to viral targets, thereby improving its efficacy.

The synthesis of 2,5-dichloro-N-{5-({(2-chlorophenyl)methylcarbamoyl}methyl)sulfanyl-1,3,4-thiadiazol-2-yl}benzamide involves a multi-step process that requires careful optimization to ensure high yield and purity. The reaction sequence typically begins with the formation of the thiadiazole core through cyclization reactions involving appropriate precursors. Subsequent functionalization steps introduce the chloro, carbamoyl, and methylsulfanyl groups at strategic positions within the molecule. Advanced synthetic techniques such as palladium-catalyzed cross-coupling reactions have been employed to achieve regioselective modifications of the heterocyclic ring.

The pharmacokinetic properties of this compound are also an area of active investigation. Studies have shown that it exhibits good oral bioavailability and moderate tissue distribution upon administration. The presence of lipophilic groups such as the chlorophenyl moiety enhances its ability to cross biological membranes, facilitating its entry into target cells. Additionally, the compound demonstrates favorable metabolic stability in vitro tests suggest that it is resistant to degradation by common cytochrome P450 enzymes.

In conclusion,896031-34-8 and its corresponding product name,2,5-dichloro-N-{5-({(2-chlorophenyl)methylcarbamoyl}methyl)sulfanyl-1,3,4-thiadiazol-2-y]benzamide, represent a promising candidate for further development in pharmaceutical applications. Its unique structural features and demonstrated biological activities make it a valuable asset in the search for novel therapeutic agents targeting inflammation,antiviral infections, and other diseases. Ongoing research aims to elucidate additional mechanisms of action and optimize synthetic routes for large-scale production.